Phenazine, 2,8-dinitro-
Overview
Description
Phenazine, 2,8-dinitro- is a chemical compound that has been widely used in scientific research for its various properties and applications. This compound is a derivative of phenazine, which is a heterocyclic organic compound that has been found to possess antimicrobial and antitumor properties. Phenazine, 2,8-dinitro- has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of phenazine, 2,8-dinitro- is not fully understood, but studies have suggested that it may act by disrupting the cell membrane of cancer cells and inducing apoptosis. This compound has also been found to inhibit the activity of certain enzymes that are essential for the survival of cancer cells.
Biochemical and Physiological Effects:
Phenazine, 2,8-dinitro- has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress and DNA damage in cancer cells, leading to cell death. It has also been found to modulate the expression of various genes and proteins involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using phenazine, 2,8-dinitro- in lab experiments is its relatively simple synthesis method and low cost. This compound has also been found to be stable under various conditions, making it suitable for use in a wide range of experiments. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on phenazine, 2,8-dinitro-. One of the most promising areas of research is in the development of novel cancer therapies based on this compound. Further studies are needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential. In addition, research is needed to explore the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
Phenazine, 2,8-dinitro- is a chemical compound that has been extensively studied for its various properties and applications in scientific research. This compound has been found to possess potent antitumor and antimicrobial properties and has potential applications in various fields. Further research is needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential.
Synthesis Methods
Phenazine, 2,8-dinitro- can be synthesized using various methods, including the reaction of 2,8-dinitro-1,4-phenylenediamine with benzaldehyde in the presence of a catalyst. Another method involves the reaction of 2,8-dinitro-1,4-phenylenediamine with a nitroalkene in the presence of a base. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Phenazine, 2,8-dinitro- has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that phenazine, 2,8-dinitro- possesses potent antitumor properties and can inhibit the growth of various types of cancer cells. This compound has also been studied for its antimicrobial properties and has been found to be effective against a wide range of bacteria and fungi.
Properties
IUPAC Name |
2,8-dinitrophenazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6N4O4/c17-15(18)7-1-3-9-11(5-7)14-12-6-8(16(19)20)2-4-10(12)13-9/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCOUSWSDUZEVKV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])N=C3C=C(C=CC3=N2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6N4O4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40147362 |
Source
|
| Record name | Phenazine, 2,8-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40147362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.20 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
105837-00-1 |
Source
|
| Record name | Phenazine, 2,8-dinitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0105837001 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenazine, 2,8-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40147362 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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